Cas no 203849-91-6 (Mmad)

Mmad structure
Mmad structure
Product Name:Mmad
CAS No:203849-91-6
MF:C41H66N6O6S
MW:771.0643
MDL:MFCD25976743
CID:2102441
PubChem ID:10723894
Update Time:2024-10-31

Mmad Chemical and Physical Properties

Names and Identifiers

    • MMAD
    • Demethyldolastatin 10
    • Monomethyl Dolastatin 10
    • Monomethylauristatin D
    • (S)-N-((3R,4S,5S)-3-methoxy-1-((S)-2-((1R,2R)-1-methoxy-2-methyl-3-oxo-3-(((S)-2-phenyl-1-(thiazol-2-yl)ethyl)amino)propyl)pyrrolidin-1-yl)-5-methyl-1-oxoheptan-4-yl)-N,3-dimethyl-2-((S)-3-methyl-2-(methylamino)butanamido)butanamide
    • L-Valinamide, N-methyl-L-valyl-N-[(1S,2R)-2-methoxy-4-[(2S)-2-[(1R,2R)-1-methoxy-2-methyl-3-oxo-3-[[(1S)-2-phenyl-1-(2-thiazolyl)ethyl]amino]propyl]-1-pyrrolidinyl]-1-[(1S)-1-methylpropyl]-4-oxobutyl]-N
    • MONOMETHYLDOLASTATIN 10
    • GLXC-10063
    • MMAD?
    • N-METHYL-L-VALYL-N-((1S,2R)-2-METHOXY-4-((2S)-2-((1R,2R)-1-METHOXY-2-METHYL-3-OXO-3-(((1S)-2-PHENYL-1-(2-THIAZOLYL)ETHYL)AMINO)PROPYL)-1-PYRROLIDINYL)-1-((1S)-1-METHYLPROPYL)-4-OXOBUTYL)-N-METHYL-L-VALINAMIDE
    • DTXSID101010182
    • (2S)-N-[(3R,4S,5S)-3-METHOXY-1-[(2S)-2-[(1R,2R)-1-METHOXY-2-METHYL-2-{[(1S)-2-PHENYL-1-(1,3-THIAZOL-2-YL)ETHYL]CARBAMOYL}ETHYL]PYRROLIDIN-1-YL]-5-METHYL-1-OXOHEPTAN-4-YL]-N,3-DIMETHYL-2-[(2S)-3-METHYL-2-(METHYLAMINO)BUTANAMIDO]BUTANAMIDE
    • AKOS032960443
    • SCHEMBL1687441
    • W4ZIA40FZ9
    • BS-15896
    • L-Valinamide, N-methyl-L-valyl-N-[(1S,2R)-2-methoxy-4-[(2S)-2-[(1R,2R)-1-methoxy-2-methyl-3-oxo-3-[[(1S)-2-phenyl-1-(2-thiazolyl)ethyl]amino]propyl]-1-pyrrolidinyl]-1-[(1S)-1-methylpropyl]-4-oxobutyl]-N-methyl-
    • EX-A2650
    • (2S)-N-[(2S)-1-[[(3R,4S,5S)-3-methoxy-1-[(2S)-2-[(1R,2R)-1-methoxy-2-methyl-3-oxo-3-[[(1S)-2-phenyl-1-(1,3-thiazol-2-yl)ethyl]amino]propyl]pyrrolidin-1-yl]-5-methyl-1-oxoheptan-4-yl]-methylamino]-3-methyl-1-oxobutan-2-yl]-3-methyl-2-(methylamino)butanamide
    • DB-094914
    • CS-1613
    • L-VALINAMIDE, N-METHYL-L-VALYL-N-((1S,2R)-2-METHOXY-4-((2S)-2-((1R,2R)-1-METHOXY-2-METHYL-3-OXO-3-(((1S)-2-PHENYL-1-(2-THIAZOLYL)ETHYL)AMINO)PROPYL)-1-PYRROLIDINYL)-1-((1S)-1-METHYLPROPYL)-4-OXOBUTYL)-N-METHYL-
    • HY-15581
    • 203849-91-6
    • S6765
    • CHEMBL3359823
    • D83666
    • Mmad
    • MDL: MFCD25976743
    • Inchi: 1S/C41H66N6O6S/c1-12-27(6)36(46(9)41(51)35(26(4)5)45-39(50)34(42-8)25(2)3)32(52-10)24-33(48)47-21-16-19-31(47)37(53-11)28(7)38(49)44-30(40-43-20-22-54-40)23-29-17-14-13-15-18-29/h13-15,17-18,20,22,25-28,30-32,34-37,42H,12,16,19,21,23-24H2,1-11H3,(H,44,49)(H,45,50)/t27-,28+,30-,31-,32+,34-,35-,36-,37+/m0/s1
    • InChI Key: BLUGYPPOFIHFJS-UUFHNPECSA-N
    • SMILES: S1C([H])=C([H])N=C1[C@]([H])(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C([C@]([H])(C([H])([H])[H])[C@]([H])([C@]1([H])C([H])([H])C([H])([H])C([H])([H])N1C(C([H])([H])[C@]([H])([C@]([H])([C@@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])N(C([H])([H])[H])C([C@]([H])(C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C([C@]([H])(C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C([H])([H])[H])=O)=O)OC([H])([H])[H])=O)OC([H])([H])[H])=O

Computed Properties

  • Exact Mass: 770.47645502 g/mol
  • Monoisotopic Mass: 770.47645502 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 21
  • Complexity: 1190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 771.1
  • XLogP3: 5.3
  • Topological Polar Surface Area: 170

Experimental Properties

  • Density: 1.119±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.31 g/l) (25 º C),

Mmad Security Information

  • Storage Condition:4°C, stored under nitrogen

Mmad Pricemore >>

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¥800 2024-05-25
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